Cas no 1368488-82-7 (1-(2,4-dimethoxyphenyl)cyclopentylmethanamine)

• Product Name: 1-(2,4-dimethoxyphenyl)cyclopentylmethanamine
• CAS No: 1368488-82-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5840488
• PubChem ID: 82496628
• Update Time: 2025-06-13

1-(2,4-dimethoxyphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)cyclopentylmethanamine
• EN300-1856790
• 1368488-82-7
• [1-(2,4-dimethoxyphenyl)cyclopentyl]methanamine

• Inchi： 1S/C14H21NO2/c1-16-11-5-6-12(13(9-11)17-2)14(10-15)7-3-4-8-14/h5-6,9H,3-4,7-8,10,15H2,1-2H3
• InChI Key： BNSCQZUQBITWHH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(CN)CCCC1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,4-dimethoxyphenyl)cyclopentylmethanamine

Comprehensive Overview of 1-(2,4-dimethoxyphenyl)cyclopentylmethanamine (CAS No. 1368488-82-7)

1-(2,4-dimethoxyphenyl)cyclopentylmethanamine, with the CAS number 1368488-82-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a cyclopentylmethanamine core with a 2,4-dimethoxyphenyl substituent. Such structural characteristics make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

In recent years, the demand for 1-(2,4-dimethoxyphenyl)cyclopentylmethanamine has surged due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its pharmacological properties, which may include interactions with central nervous system (CNS) receptors. This aligns with current trends in neuroscience and mental health research, where compounds with similar frameworks are being investigated for their effects on mood regulation and cognitive function.

The synthesis of CAS 1368488-82-7 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity and yield. Key steps may include the formation of the cyclopentylmethanamine backbone and subsequent functionalization with the 2,4-dimethoxyphenyl group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its identity and purity for research purposes.

One of the most frequently asked questions about 1-(2,4-dimethoxyphenyl)cyclopentylmethanamine relates to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for in vitro assays. Its stability profile is also a critical consideration, as researchers seek compounds that can withstand long-term storage without degradation.

The growing interest in CAS 1368488-82-7 is further fueled by its potential role in addressing contemporary health challenges. For instance, the compound's structural similarity to known neuroactive agents has prompted investigations into its effects on neurodegenerative diseases. This aligns with the broader scientific community's focus on finding innovative solutions for conditions like Alzheimer's and Parkinson's disease.

Another area of exploration for 1-(2,4-dimethoxyphenyl)cyclopentylmethanamine is its potential as a building block for more complex molecules. Medicinal chemists are increasingly leveraging such compounds to design next-generation therapeutics with improved efficacy and safety profiles. This trend reflects the industry's shift toward personalized medicine and targeted drug delivery systems.

From a commercial perspective, the availability of CAS 1368488-82-7 through reputable suppliers is crucial for ongoing research. Researchers often seek high-purity batches accompanied by detailed certificates of analysis (CoA) to ensure reproducibility in their experiments. The compound's niche applications also make it a valuable asset for laboratories specializing in high-throughput screening and drug candidate optimization.

In summary, 1-(2,4-dimethoxyphenyl)cyclopentylmethanamine (CAS No. 1368488-82-7) represents a promising avenue for scientific exploration. Its unique chemical structure, combined with its potential pharmacological applications, positions it as a compound of significant interest in modern research. As the scientific community continues to uncover its properties and potential uses, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.